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Compound of Interest

Compound Name: Diethyl chlorothiophosphate

Cat. No.: B041372 Get Quote

This guide provides essential information for the safe handling and disposal of Diethyl
chlorothiophosphate (DECTP) waste. It is intended for researchers, scientists, and drug

development professionals. Please consult your institution's Environmental Health and Safety

(EHS) department for specific protocols and regulatory compliance.

Frequently Asked Questions (FAQs)
Q1: What is Diethyl chlorothiophosphate and what are its primary hazards?

A1: Diethyl chlorothiophosphate (CAS No. 2524-04-1) is a colorless to light yellow liquid with

a strong, disagreeable odor.[1][2] It is primarily used as an intermediate in the manufacturing of

pesticides, such as chlorpyrifos, and as an additive for oil and gasoline.[1][2][3] It is a highly

toxic and corrosive substance.[1][4] Key hazards include:

Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[4][5] Inhalation may cause

lung edema, with effects that can be delayed.[4]

Corrosivity: It causes severe skin burns and eye damage.[4][5]

Reactivity: It reacts with water, moisture in the air, and other substances.[1][2][6] This

decomposition can produce toxic and corrosive gases like hydrogen chloride.[1][2][4]

Flammability: It is a combustible liquid.[4][5] Vapors can form explosive mixtures with air.[1]

[2]
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Q2: How should I classify waste containing Diethyl chlorothiophosphate?

A2: Waste containing Diethyl chlorothiophosphate must be classified as hazardous waste. In

the United States, this falls under the regulations of the Environmental Protection Agency

(EPA), specifically the Resource Conservation and Recovery Act (RCRA).[7][8] Generators are

responsible for determining if their waste is hazardous.[7][8][9] Given its properties, DECTP

waste would be classified based on its characteristics of toxicity and corrosivity. Consult 40

CFR Part 261 and your state-level environmental agency for precise classification codes.[8][9]

[10]

Q3: What materials are incompatible with Diethyl chlorothiophosphate waste?

A3: To prevent dangerous reactions, Diethyl chlorothiophosphate waste must be stored

separately from incompatible materials.[1] Segregation is critical. See the table below for a

summary of incompatible substances.

Q4: What are the general principles for storing this waste before disposal?

A4: Proper storage is crucial to ensure safety. Key principles include:

Container: Use a designated, properly labeled, and corrosion-resistant container.[5]

Segregation: Store waste away from the incompatible materials listed in Table 3.[1][11]

Location: Keep containers in a cool, dry, well-ventilated area designated for hazardous

waste, away from heat, sparks, or open flames.[5][11] The storage area should be secured.

[5]

Closure: Keep the waste container tightly closed to prevent the release of vapors and

reaction with atmospheric moisture.[5][11]

Q5: Can I neutralize or treat Diethyl chlorothiophosphate waste in my lab?

A5: No. Due to its high reactivity and the toxic byproducts generated, you should not attempt to

neutralize or treat Diethyl chlorothiophosphate waste in a standard laboratory setting.[4][12]

Such procedures can be extremely dangerous, producing toxic gases and heat.[1][12]

Treatment and disposal must be handled by a licensed hazardous waste disposal company.[5]
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Data Presentation
Table 1: Physical and Chemical Properties of Diethyl chlorothiophosphate

Property Value

CAS Number 2524-04-1[1]

Molecular Formula C₄H₁₀ClO₂PS[1][3]

Molecular Weight 188.61 g/mol [1][5]

Appearance Colorless to light yellow/amber liquid[1][2]

Odor Disagreeable, garlic-like odor[1][3]

Boiling Point 96 °C[1]

Melting Point -75 °C[1]

Flash Point 92 °C (197.6 °F) - closed cup[4]

Density 1.2 g/mL at 25 °C[1][13]

Vapor Pressure 1.4 mmHg at 50 °C[1]

Water Solubility
Insoluble; decomposes and hydrolyzes in

water[1][2][4]

Table 2: Hazard Identification
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Identifier Classification

Signal Word Danger

Hazard Class 8 (Corrosive), 6.1 (Toxic)[1]

Packing Group II[1]

GHS Hazard Statements

H302 (Harmful if swallowed), H311 + H331

(Toxic in contact with skin or if inhaled), H314

(Causes severe skin burns and eye damage),

H411 (Toxic to aquatic life with long-lasting

effects)

Table 3: Incompatible Materials

Material Class Examples Potential Hazard

Water / Moisture Humid air, aqueous solutions

Decomposes to produce toxic

and corrosive hydrogen

chloride gas.[1][2][4]

Bases Sodium hydroxide, amines
Incompatible, can cause a

reaction.[1][2][6]

Strong Oxidizing Agents Peroxides, nitrates
Incompatible, can cause a

vigorous reaction.[1][2][6]

Alcohols Methanol, ethanol Incompatible.[1][2][6]

Metals (in presence of moisture)
Can evolve flammable

hydrogen gas.[1][2][12]

Troubleshooting Guide
Problem: I have a small spill of Diethyl chlorothiophosphate.

Solution: For a very small spill, follow your institution's EHS-approved protocol. A general

procedure is:
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Alert Personnel: Inform others in the immediate area.

Evacuate: If the spill is significant or you feel unsafe, evacuate the area and contact EHS.

Ventilate: Ensure the area is well-ventilated.[4]

Wear PPE: At a minimum, wear a lab coat, chemical splash goggles, and appropriate

chemical-resistant gloves.[9] For larger spills, a respirator may be necessary.[9]

Containment: Do NOT use water.[6][12] Cover the spill with a dry, inert absorbent material

like sand, dry earth, or vermiculite.[4][6]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.[4][11]

Decontamination: Clean the spill area as per your lab's specific procedures for this chemical.

Disposal: Dispose of the cleanup materials as hazardous waste.

Problem: The waste container is bulging or showing signs of pressure buildup.

Solution:

DO NOT OPEN THE CONTAINER. A bulging container indicates a chemical reaction is

occurring inside, likely due to contamination (e.g., with water), which is generating gas.[1][2]

Isolate the Area: Cordon off the area around the container and inform all personnel to stay

away.

Contact EHS Immediately: Report the situation to your institution's EHS or hazardous

materials team. They are trained to handle such situations. Containers may explode if heated

or contaminated.[1][2]

Problem: I accidentally mixed Diethyl chlorothiophosphate waste with an aqueous waste

stream.

Solution:
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Alert Others & Isolate: Immediately inform personnel in the area. Do not handle the

container. Be aware that toxic and corrosive gases (hydrogen chloride) are likely being

generated.[1][2]

Ventilate: If it is safe to do so, ensure maximum ventilation by opening a chemical fume hood

sash. Do not remain in the area.

Evacuate & Report: Evacuate the immediate laboratory area and contact your EHS

department or emergency response team at once. Inform them of the specific chemicals that

were mixed.

Protocols
Protocol 1: Waste Handling and Segregation for Disposal

This protocol outlines the steps for accumulating DECTP waste prior to its removal by a

licensed disposal company.

Waste Identification: Clearly identify all waste streams containing Diethyl
chlorothiophosphate.

Container Selection: Use a designated, clean, and dry container made of compatible

material with a tightly sealing lid. The container must be in good condition.

Labeling: Label the container with "Hazardous Waste" and the full chemical name: "Diethyl
chlorothiophosphate". Include the specific hazards (e.g., Toxic, Corrosive, Water-

Reactive).

Accumulation: Keep the container closed at all times except when adding waste. Place the

container in a designated satellite accumulation area that is under the control of the

laboratory personnel.

Segregation: Ensure the container is stored in secondary containment and segregated from

the incompatible materials listed in Table 3.

Disposal Request: Once the container is full or waste is no longer being generated, contact

your institution's EHS department to arrange for pickup and disposal by a certified hazardous
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waste contractor.[5]

Protocol 2: Small Spill Cleanup

This protocol is for incidental spills that can be safely managed by trained laboratory personnel.

Assess the Situation: Evaluate the size of the spill and the immediate risks. If the spill is

large, there is a risk of fire, or you are unsure, evacuate and call for emergency assistance.

Assemble Materials: Gather the spill kit, which must contain:

Personal Protective Equipment (PPE): Chemical splash goggles, face shield, chemical-

resistant gloves (e.g., butyl rubber), and a lab coat or apron.

Absorbent Material: Dry sand, vermiculite, or other non-combustible absorbent material.

Tools: Plastic scoop or dustpan.

Waste Container: A sealable, labeled container for hazardous waste.

Control the Spill:

Stop the source of the spill if it can be done without risk.

Cover the liquid with the inert absorbent material, starting from the outside and working

inwards.[4] Do not use combustible materials like paper towels.

Collect Waste:

Once the liquid is fully absorbed, carefully scoop the material into the designated

hazardous waste container.

Seal the container tightly.

Decontaminate:

Wipe down the spill area with a suitable solvent (as recommended by your EHS

department) and cleaning cloths.
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Place all contaminated cleaning materials, including used PPE, into the hazardous waste

container.

Final Steps:

Label the waste container with a description of its contents (e.g., "Diethyl
chlorothiophosphate spill debris").

Arrange for disposal through your EHS department.

Wash hands thoroughly.
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Caption: Workflow for safe management of Diethyl chlorothiophosphate waste.
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Caption: Decision logic for responding to a Diethyl chlorothiophosphate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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